Cas no 223699-41-0 (p-MPPF Hydrochloride)

• Product Name: p-MPPF Hydrochloride
• CAS No: 223699-41-0
• MF: C₂₅H₂₉Cl₂FN₄O₂
• MW: 507.427767515183
• CID: 851049
• PubChem ID: 11957633
• Update Time: 2025-07-01

p-MPPF Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylbenzamide,dihydrochloride
• Benzamide, 4-fluoro-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl-, dihydrochloride
• P-MPPF DIHYDROCHLORIDE
• 4-Fluoro-N-(2-[4-(2-methoxyphenyl)1-piperazinyl]ethyl)-N-(2-pyridinyl)benzamide dihydrochloride
• 4-fluoro-n-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-n-pyridin-2-ylbenzamide
• AGN-PC-00IQUC
• CTK8E8997
• dihydrochloride
• EU-0100825
• LP00825
• M-226
• p-MPPF Hydrochloride
• GLXC-20761
• J-014675
• 223699-41-0
• 4-Fluoro-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylbenzamide dihydrochloride
• 4-Fluoro-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-n-2-pyridinyl-benzamide dihydrochloride
• CCG-222129
• NCGC00261510-01
• DTXSID50474696
• SR-01000076021
• CHEMBL1355634
• p-MPPF dihydrochloride, solid
• NCGC00094156-01
• 4-fluoro-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylbenzamide;dihydrochloride
• Benzamide,4-fluoro-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl-,dihydrochloride
• Tox21_500825
• SR-01000076021-1
• E98771

• Inchi： 1S/C25H27FN4O2.2ClH/c1-32-23-7-3-2-6-22(23)29-17-14-28(15-18-29)16-19-30(24-8-4-5-13-27-24)25(31)20-9-11-21(26)12-10-20;;/h2-13H,14-19H2,1H3;2*1H
• InChI Key： TZOICBMBENXHNK-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)C(N(C1C=CC=CN=1)CCN1CCN(C2C=CC=CC=2OC)CC1)=O

Computed Properties

• Exact Mass: 506.1651597g/mol
• Monoisotopic Mass: 506.1651597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on p-MPPF Hydrochloride

Introduction to p-MPPF Hydrochloride (CAS No: 223699-41-0)

p-MPPF Hydrochloride, also known by its CAS registry number CAS No: 223699-41-0, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a hydrochloride salt of p-methoxyphenylalanine phenyl ester, which belongs to the broader category of amino acid derivatives. The molecule is characterized by its phenyl group substitution and methoxy functional group, which contribute to its distinctive chemical behavior and biological activity.

The synthesis of p-MPPF Hydrochloride involves a series of carefully controlled chemical reactions, including esterification and acid-base neutralization processes. These steps ensure the formation of a stable hydrochloride salt, which is crucial for its solubility and bioavailability in various applications. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and cost-effective while maintaining high purity standards.

One of the most notable aspects of p-MPPF Hydrochloride is its role in peptide synthesis and drug discovery. The compound serves as a valuable building block for constructing complex peptide structures due to its reactive ester group and amino acid backbone. Researchers have utilized this compound in the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In recent studies, p-MPPF Hydrochloride has been investigated for its potential as a modulator of cellular signaling pathways. For instance, experiments have shown that this compound can interact with specific receptors and enzymes, influencing cellular responses such as proliferation, differentiation, and apoptosis. These findings highlight its potential as a lead compound for drug development.

Beyond its role in drug discovery, p-MPPF Hydrochloride has also found applications in the field of materials science. Its unique chemical structure allows it to be incorporated into polymer systems, where it can enhance the mechanical properties and functional characteristics of the resulting materials. This dual functionality underscores the versatility of this compound across multiple disciplines.

The growing interest in p-MPPF Hydrochloride has led to increased research into its pharmacokinetics and toxicity profiles. Preclinical studies have demonstrated that the compound exhibits favorable absorption and distribution properties, making it suitable for systemic administration. However, further investigations are required to fully understand its long-term safety profile and potential for clinical translation.

In conclusion, p-MPPF Hydrochloride (CAS No: 223699-41-0) is a versatile chemical compound with promising applications in drug discovery, peptide synthesis, and materials science. Its unique chemical properties and biological activity make it an invaluable tool for researchers across various fields. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.